Cas no 2229177-26-6 (3-(3-chloro-4-methylphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(3-chloro-4-methylphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229177-26-6
• MF: C₁₀H₁₂ClF₂N
• MW: 219.65878868103
• CID: 5996224
• PubChem ID: 165852800
• Update Time: 2025-10-29

3-(3-chloro-4-methylphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methylphenyl)-1,1-difluoropropan-2-amine
• 2229177-26-6
• EN300-1957912

• Inchi： 1S/C10H12ClF2N/c1-6-2-3-7(4-8(6)11)5-9(14)10(12)13/h2-4,9-10H,5,14H2,1H3
• InChI Key： CNILHDHDYIYGKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)CC(C(F)F)N

Computed Properties

• Exact Mass: 219.0626334g/mol
• Monoisotopic Mass: 219.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-chloro-4-methylphenyl)-1,1-difluoropropan-2-amine

3-(3-chloro-4-methylphenyl)-1,1-difluoropropan-2-amine (CAS No. 2229177-26-6): A Comprehensive Overview

3-(3-chloro-4-methylphenyl)-1,1-difluoropropan-2-amine, identified by the CAS registry number 2229177-26-6, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug design and material science. In this article, we delve into the chemical characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 3-(3-chloro-4-methylphenyl)-1,1-difluoropropan-2-amine comprises a central propaneamine backbone with a fluorinated substituent and a chloromethyl aromatic ring. The presence of chlorine and fluorine atoms introduces electronic effects that influence the compound's reactivity and stability. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

One of the key areas of research involving this compound is its application in medicinal chemistry. Scientists have explored its potential as a building block for constructing complex heterocyclic frameworks, which are essential components of many pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how 3-(3-chloro-4-methylphenyl)-1,1-difluoropropan-2-amine can be utilized to synthesize bioisosteres with improved pharmacokinetic profiles.

In addition to its role in drug discovery, this compound has found applications in polymer chemistry. Its ability to act as a nucleophile in polymerization reactions has led to the development of novel polymeric materials with tailored mechanical properties. A recent breakthrough reported in Macromolecules highlighted the use of CAS No. 2229177-based monomers to create high-performance polymers suitable for advanced electronics.

The synthesis of 3-(3-chloro... involves multiple steps that require precise control over reaction conditions. Traditional methods often employ Friedel-Crafts alkylation followed by fluorination, but recent advancements have introduced more efficient routes using microwave-assisted synthesis. These innovations have significantly reduced reaction times while maintaining high yields.

From an environmental standpoint, understanding the degradation pathways of CAS No. 2... is crucial for assessing its ecological impact. Research conducted by environmental chemists has shown that under aerobic conditions, the compound undergoes hydrolysis to form less toxic byproducts, which is promising for sustainable chemical practices.

In conclusion, 3-(3-chloro..., with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. As new methodologies emerge and interdisciplinary collaborations expand, this compound is poised to play an even more significant role in advancing both scientific knowledge and industrial innovation.